Cas no 54734-81-5 (2-Amino-4-Bromobenzenesulphonamide)

• Product Name: 2-Amino-4-Bromobenzenesulphonamide
• CAS No: 54734-81-5
• MF: C₆H₇BrN₂O₂S
• MW: 251.100979089737
• MDL: MFCD11621523
• CID: 1590423
• PubChem ID: 12452495
• Update Time: 2025-06-08

2-Amino-4-Bromobenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromobenzenesulfonamide
• Benzenesulfonamide, 2-amino-4-bromo-
• 2-Amino-4-bromo-benzenesulfonamide
• EN300-75233
• SCHEMBL5307516
• 4-bromo-2-aminobenzenesulfonamide
• 2-amino-4bromobenzenesulfonamide
• 2-amino-4-bromobenzene-1-sulfonamide
• CS-0260453
• 2-amino-4-bromo benzene sulfonamide
• DB-292704
• AT23129
• AKOS008126272
• TUHHVUXXOPCMLZ-UHFFFAOYSA-N
• 54734-81-5
• GS0962
• Z406721570
• 2-Amino-4-Bromobenzenesulphonamide

• MDL： MFCD11621523
• Inchi： 1S/C6H7BrN2O2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H,8H2,(H2,9,10,11)
• InChI Key： TUHHVUXXOPCMLZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)S(N)(=O)=O

Computed Properties

• Exact Mass: 249.94121
• Monoisotopic Mass: 249.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-Amino-4-Bromobenzenesulphonamide

Comprehensive Overview of 2-Amino-4-Bromobenzenesulphonamide (CAS No. 54734-81-5)

2-Amino-4-Bromobenzenesulphonamide (CAS No. 54734-81-5) is a specialized sulphonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its bromine and amino functional groups, is widely studied for its potential in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "2-Amino-4-Bromobenzenesulphonamide uses", "CAS 54734-81-5 properties", and "sulphonamide derivatives in medicine", reflecting its relevance in modern scientific inquiries.

The molecular structure of 2-Amino-4-Bromobenzenesulphonamide includes a benzenesulphonamide core, which is a key motif in many bioactive compounds. This structure is often associated with antimicrobial and anti-inflammatory properties, making it a subject of interest in the development of new therapeutic agents. Recent trends in green chemistry and sustainable synthesis have also spurred interest in optimizing the production of such compounds to minimize environmental impact. Searches for "eco-friendly synthesis of sulphonamides" and "brominated aromatic compounds" highlight this growing focus.

In analytical chemistry, 2-Amino-4-Bromobenzenesulphonamide is utilized as a reference standard due to its well-defined properties. Its UV-Vis absorption and chromatographic behavior are frequently studied, as evidenced by queries like "CAS 54734-81-5 HPLC methods" and "spectral analysis of bromobenzenesulphonamides". The compound's stability under various conditions makes it a reliable candidate for method validation and quality control in laboratories.

The pharmaceutical industry explores 2-Amino-4-Bromobenzenesulphonamide for its potential as a building block in drug design. Its bromine atom offers unique reactivity, enabling the creation of diverse derivatives. This aligns with current trends in personalized medicine and targeted drug delivery, where tailored molecular structures are crucial. Popular search terms such as "sulphonamide-based drug discovery" and "brominated compounds in pharmacology" underscore this application.

From a regulatory perspective, 2-Amino-4-Bromobenzenesulphonamide is handled under standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, proper handling procedures are essential. Users often seek information on "safe storage of sulphonamides" and "54734-81-5 MSDS", emphasizing the need for accessible safety data.

In material science, this compound's aromatic sulphonamide structure contributes to the development of advanced polymers and coatings. Its thermal stability and solubility properties are investigated for applications in high-performance materials. Queries like "bromobenzenesulphonamide in polymer science" reflect this niche but growing interest.

The synthesis of 2-Amino-4-Bromobenzenesulphonamide typically involves bromination and sulphonylation reactions, with recent studies focusing on catalytic methods to improve yields. Researchers frequently search for "optimized synthesis of CAS 54734-81-5" and "catalytic bromination techniques", indicating a demand for efficient production methodologies.

Environmental scientists are also examining the biodegradation pathways of brominated sulphonamides, given their persistence in ecosystems. This aligns with broader concerns about emerging contaminants, as seen in searches for "environmental fate of sulphonamides" and "54734-81-5 ecotoxicity".

In summary, 2-Amino-4-Bromobenzenesulphonamide (CAS No. 54734-81-5) is a versatile compound with multidisciplinary applications. Its relevance to drug development, analytical chemistry, and material science ensures continued interest, while evolving research trends drive innovation in its synthesis and utilization. The compound's unique properties and broad applicability make it a valuable subject for both academic and industrial research.